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Compound of Interest

N-(Pyridin-3-
Compound Name: _ ) )
yl)hydrazinecarbothioamide

cat. No.: B1271105

Essential Safety and Handling Guide for N-(Pyridin-
3-yl)hydrazinecarbothioamide

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide. The information is compiled from
safety data for structurally similar compounds and general laboratory safety practices.
Researchers, scientists, and drug development professionals should use this as a primary
resource for safe laboratory operations involving this compound.

Compound Identification:

Chemical Name N-(Pyridin-3-yl)hydrazinecarbothioamide
CAS Number 34955-25-4[1]

Molecular Formula C6H8N4S[1]

Molecular Weight 168.22 g/mol [1]

Hazard Summary

While a specific Safety Data Sheet (SDS) for N-(Pyridin-3-yl)hydrazinecarbothioamide is not
readily available, data from analogous compounds, such as N-phenylhydrazinecarbothioamide,
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suggest that this compound may be toxic if swallowed[2][3]. Similar chemical structures also
indicate potential for skin and eye irritation[4][5]. The pyridine moiety suggests that upon
decomposition, it may emit toxic fumes of nitrogen and sulfur oxides|[6].

Precautionary Statements:

e P264: Wash face, hands, and any exposed skin thoroughly after handling[2][3].

e P270: Do not eat, drink, or smoke when using this product[4].

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician[2]

[3].
e P405: Store locked up[2][3].
e P501: Dispose of contents/container to an approved waste disposal plant[2][3].

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for all personnel handling N-
(Pyridin-3-yl)hydrazinecarbothioamide.

1. Engineering Controls:

o Always handle this compound within a certified chemical fume hood to minimize inhalation
exposure.

o Ensure a safety shower and eyewash station are readily accessible.
2. Personal Protective Equipment (PPE):

The following table summarizes the required PPE for handling this compound.
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Body Part Required PPE Standard/Specification
Chemical-resistant gloves Must satisfy EU Directive
Hands (Nitrile or Neoprene 89/686/EEC and the standard
recommended). EN 374[5].
Safety goggles with side- Conforming to EN 166 (EU) or
Eyes/Face ) )
shields or a full-face shield. NIOSH (US)[5].
Laboratory coat. For larger ) ) ]
- ) ) Protective clothing against
guantities, a chemical-resistant ]
Body liquid chemicals (e.g., Type 6

apron or coveralls are

recommended.

EN 13034:2005)[7].

Respiratory

For handling powder, a
NIOSH-approved respirator
(e.g., N95) is required to

prevent dust inhalation.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149][3].

3. Handling Procedure:

e Preparation:

o Designate a specific area within the fume hood for handling.

o Assemble all necessary equipment and reagents before starting.

o Ensure the fume hood sash is at the appropriate working height.

» Weighing and Transfer:

o Handle as a powder to minimize dust generation.

o Use a spatula for transfers. Avoid pouring the solid.

o If creating a solution, add the solid to the solvent slowly.

e Post-Handling:
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o Decontaminate all surfaces that may have come into contact with the chemical.
o Wash hands thoroughly with soap and water after removing gloves.

4. Spill Response:

o Small Spills:

o Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material
(e.g., vermiculite, sand).

o Carefully sweep up the material and place it in a sealed container for disposal.
e Large Spills:
o Evacuate the area.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

All waste containing N-(Pyridin-3-yl)hydrazinecarbothioamide must be treated as hazardous
waste.

1. Waste Segregation:

e Solid Waste: Collect any unused compound, contaminated absorbents, and disposable
labware (e.g., weigh boats, gloves) in a dedicated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing the compound in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
approved by your EHS department.

2. Labeling:

¢ All waste containers must be labeled with:
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"Hazardous Waste"

[e]

o

The full chemical name: "N-(Pyridin-3-yl)hydrazinecarbothioamide"

[¢]

The primary hazard(s) (e.g., "Toxic")

[¢]

The date of accumulation.
3. Storage and Disposal:

o Store waste containers in a designated, secondary containment area away from
incompatible materials.

» Arrange for pickup and disposal by your institution's certified hazardous waste management
provider. Follow all local, state, and federal regulations for hazardous waste disposal[3].

Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for safely handling N-(Pyridin-3-
yl)hydrazinecarbothioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

